Cas no 77162-57-3 (Piperidine,1-[6-(2-nitro-1H-imidazol-1-yl)hexyl]-)

Piperidine,1-[6-(2-nitro-1H-imidazol-1-yl)hexyl]- structure
77162-57-3 structure
Product Name:Piperidine,1-[6-(2-nitro-1H-imidazol-1-yl)hexyl]-
CAS No:77162-57-3
MF:C14H24N4O2
MW:280.365962982178
CID:577971
PubChem ID:329606
Update Time:2025-04-19

Piperidine,1-[6-(2-nitro-1H-imidazol-1-yl)hexyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine,1-[6-(2-nitro-1H-imidazol-1-yl)hexyl]-
    • 1-[6-(2-nitroimidazol-1-yl)hexyl]piperidine
    • DTXSID40317245
    • 77162-57-3
    • NSC313395
    • NSC-313395
    • Inchi: 1S/C14H24N4O2/c19-18(20)14-15-8-13-17(14)12-7-2-1-4-9-16-10-5-3-6-11-16/h8,13H,1-7,9-12H2
    • InChI Key: PXHBPZFBCWBFGR-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=NC=CN1CCCCCCN1CCCCC1)=O

Computed Properties

  • Exact Mass: 280.19012
  • Monoisotopic Mass: 280.19
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 66.9Ų

Experimental Properties

  • Density: 1.2
  • Boiling Point: 452.1°Cat760mmHg
  • Flash Point: 227.2°C
  • Refractive Index: 1.59
  • PSA: 64.2
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